Cas no 600725-75-5 (1-(Pent-4-en-1-yl)-3-phenylpyrazin-2(1H)-one)

• Product Name: 1-(Pent-4-en-1-yl)-3-phenylpyrazin-2(1H)-one
• CAS No: 600725-75-5
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• CID: 2834575
• PubChem ID: 71374293
• Update Time: 2025-04-21

1-(Pent-4-en-1-yl)-3-phenylpyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 600725-75-5
• DTXSID00797084
• 1-(Pent-4-en-1-yl)-3-phenylpyrazin-2(1H)-one
• SCHEMBL15135178

• Inchi： 1S/C15H16N2O/c1-2-3-7-11-17-12-10-16-14(15(17)18)13-8-5-4-6-9-13/h2,4-6,8-10,12H,1,3,7,11H2
• InChI Key： YVUPGFUAGYEMOE-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)=NC=CN1CCCC=C

Computed Properties

• Exact Mass: 240.126263138Da
• Monoisotopic Mass: 240.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 32.7Ų